1-((4-Chlorobenzyl)oxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[(4-chlorophenyl)methoxy]-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C16H25ClN2O2.2ClH/c1-2-18-7-9-19(10-8-18)11-16(20)13-21-12-14-3-5-15(17)6-4-14;;/h3-6,16,20H,2,7-13H2,1H3;2*1H
• InChI Key: HYAXBCAJHTWHTB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COCC2=CC=C(C=C2)Cl)O.Cl.Cl
• Molecular Formula: C16H27Cl3N2O2
• Molecular Weight: 385.8 g/mol
• CAS No.: 478785-11-4

Description

1-((4-Chlorobenzyl)oxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is also known as CBOP or Compound A, and it has been found to have various biochemical and physiological effects that make it useful in laboratory experiments.

Mechanism of Action

The mechanism of action of CBOP involves its interaction with certain receptors in the brain, including the dopamine D2 and serotonin 5-HT1A receptors. CBOP has been found to act as a partial agonist at these receptors, meaning that it can activate them to a certain extent but not fully. This property makes CBOP useful in studying the effects of partial agonists and in developing new drugs with similar properties.
Biochemical and Physiological Effects:
CBOP has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neuronal activity. CBOP has also been found to have anxiolytic and antidepressant-like effects in animal models, which make it a potential candidate for the development of new drugs for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using CBOP in laboratory experiments include its selective binding to certain receptors, its partial agonist activity, and its ability to modulate neurotransmitter release. However, CBOP also has certain limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for the research on CBOP. One direction is the development of new drugs based on CBOP that have improved efficacy and safety profiles. Another direction is the investigation of the role of CBOP in the regulation of other physiological processes, such as inflammation and immune function. Additionally, the use of CBOP in combination with other drugs or therapies may also be explored in future research.

Synthesis Methods

The synthesis of CBOP involves a series of chemical reactions that require specialized equipment and expertise. The process starts with the reaction between 4-chlorobenzyl chloride and 4-ethylpiperazine, which yields 1-(4-chlorobenzyl)-4-ethylpiperazine. This compound is then reacted with 2-hydroxy-3-chloropropanol to produce 1-((4-chlorobenzyl)oxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol. Finally, the dihydrochloride salt of this compound is obtained by reacting it with hydrochloric acid.

Scientific Research Applications

CBOP has been found to have various applications in scientific research. It has been used as a tool to study the role of certain neurotransmitters and receptors in the brain. CBOP has also been used to investigate the mechanisms of action of certain drugs and to develop new drugs with improved efficacy and safety profiles.